Hesperetin Benzyl Ether
Description
Hesperetin is a flavanone, a type of flavonoid, and is the 4’-methoxy derivative of eriodictyol . It’s 7-O-glycoside, hesperidin, is a naturally occurring flavanon-glycoside, the main flavonoid in lemons and sweet oranges . Hesperetin Benzyl Ether is a derivative of Hesperetin .
Synthesis Analysis
Hesperidin, a specific flavonoid glycoside, can be isolated in large quantities from the peel of some citrus species . When taken orally, Hesperidin is hydrolyzed by the gut flora and then absorbed in the colon . The synthesis of this compound specifically is not detailed in the search results.Chemical Reactions Analysis
Hesperidin can enter the circulating bloodstream in conjugated forms, along with hesperetin, homoeriodictyol, and/or eriodictyol . This occurs following a single oral administration . The specific chemical reactions involving this compound are not detailed in the search results.Mechanism of Action
Hesperetin reduces or inhibits the activity of acyl-coenzyme A:cholesterol acyltransferase genes (ACAT 1 and ACAT 2) and it reduces microsomal triglyceride transfer protein (MTP) activity . Hesperetin also seems to upregulate the LDL receptor . The specific mechanism of action for Hesperetin Benzyl Ether is not detailed in the search results.
Properties
CAS No. |
116222-56-1 |
|---|---|
Molecular Formula |
C₂₃H₂₀O₆ |
Molecular Weight |
392.4 |
Synonyms |
2,3-Dihydro-5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-(phenylmethoxy)-4H-1-benzopyran-4-one_x000B_ |
Origin of Product |
United States |
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